molecular formula C12H13N3O2 B8439720 2-Cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester

2-Cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester

Cat. No.: B8439720
M. Wt: 231.25 g/mol
InChI Key: SJWSIQOQLAXLHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3O2

Molecular Weight

231.25 g/mol

IUPAC Name

ethyl 2-cyano-3-[(6-methylpyridin-3-yl)amino]prop-2-enoate

InChI

InChI=1S/C12H13N3O2/c1-3-17-12(16)10(6-13)7-15-11-5-4-9(2)14-8-11/h4-5,7-8,15H,3H2,1-2H3

InChI Key

SJWSIQOQLAXLHX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=CNC1=CN=C(C=C1)C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-amino-6-picoline (ChemPacific, 15.00 g, 138.70 mmol), in toluene (400 mL) was added ethyl(ethoxymethylene)-cyano-acetate (Aldrich, 98%, 35.88 g, 208.00 mol), and the reaction mixture was refluxed for 4 hrs. The reaction mixture was concentrated and the solid was collected by filtration to give 2-cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester (21.0 g). The filtrate was concentrated and the residue was then purified by Biotage column, eluting with a gradient of 30-75% AcOEt in nHex to give 2-cyano-3-(6-methyl-pyridin-3-ylamino)-acrylic acid ethyl ester (7.6 g, total yield: 28.6 g, 89.0%) which was used in the next step without further purification.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
35.88 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

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